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Compound of Interest

Compound Name: 2-(1-Cyanoethyl)indole

Cat. No.: B014032 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties, safety information, and potential biological significance of 2-(1-Cyanoethyl)indole,

identified by CAS number 76017-87-3. The information presented herein is intended to support

research and development activities in the fields of medicinal chemistry, pharmacology, and

materials science.

Chemical Identity and Physical Properties
2-(1-Cyanoethyl)indole is an indole derivative characterized by a cyanoethyl substituent at the

2-position of the indole ring.

Table 1: Physicochemical Properties of 2-(1-Cyanoethyl)indole
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Property Value Source

CAS Number 76017-87-3 N/A

Molecular Formula C₁₁H₁₀N₂ [1]

Molecular Weight 170.21 g/mol [1]

Appearance Yellow Solid [2]

Storage Temperature 2-8°C (Refrigerator) [2]

Shipping Conditions Ambient [2]

Note: Experimental data on properties such as melting point, boiling point, and solubility for 2-
(1-Cyanoethyl)indole are not readily available in the reviewed literature. Properties of the

parent compound, indole, are provided for reference in the following table.

Table 2: Physicochemical Properties of Indole (CAS 120-72-9)

Property Value Source

Melting Point 52-54 °C N/A

Boiling Point 253-254 °C N/A

Solubility in Water 0.19 g/100 mL (20 °C) N/A

Appearance White solid N/A

Synthesis
While a specific, detailed experimental protocol for the synthesis of 2-(1-Cyanoethyl)indole
was not found in the reviewed literature, general methods for the synthesis of substituted

indoles and cyanoindole derivatives are well-established. These methods often involve the

cyclization of appropriately substituted anilines or phenylhydrazines. The introduction of the

cyanoethyl group at the 2-position could potentially be achieved through various synthetic

strategies, including palladium-catalyzed cross-coupling reactions.[3]

A general workflow for the synthesis of substituted indoles is depicted below.
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Caption: Generalized synthetic workflow for indole derivatives.

Safety and Handling
A comprehensive Safety Data Sheet (SDS) specifically for 2-(1-Cyanoethyl)indole is not

readily available. However, based on the safety information for the parent compound, indole,

and other indole derivatives, the following precautions are recommended. This compound is

intended for research use only.[1][4]

Table 3: Hazard Information for Indole (CAS 120-72-9) (for reference)

Hazard Statement Precautionary Statement

Harmful if swallowed.[5][6]
Do not eat, drink or smoke when using this

product.[5]

Toxic in contact with skin.[5][6] Wear protective gloves/ protective clothing.[5]

Causes serious eye irritation.[5] Wear eye protection/ face protection.[5]

Very toxic to aquatic life.[5][6] Avoid release to the environment.[5][6]

Handling:

Use in a well-ventilated area.

Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.

Storage:

Store in a cool, dry place.
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Keep container tightly closed.

Biological Activity and Potential Applications
The indole scaffold is a privileged structure in medicinal chemistry, found in numerous natural

products and synthetic compounds with a wide range of biological activities.[7][8] Indole

derivatives have been investigated for their potential as anticancer, anti-inflammatory, and

antimicrobial agents.[8] The introduction of a cyano group can significantly influence the

electronic properties of the indole ring and provide a handle for further chemical modifications,

making cyanoindoles valuable intermediates in drug discovery.

While specific biological studies on 2-(1-Cyanoethyl)indole are limited in the public domain, its

structural similarity to other biologically active indoles suggests it may be a candidate for

screening in various therapeutic areas. The nitrile group can participate in hydrogen bonding

and can be chemically transformed into other functional groups, offering versatility in the design

of new therapeutic agents.

The potential mechanism of action for many indole derivatives involves their interaction with

various protein targets, including enzymes and receptors. For example, some indole

compounds have been shown to inhibit kinases or modulate signaling pathways involved in cell

proliferation and inflammation.

Indole Scaffold

Anticancer Activity Anti-inflammatory Activity Antimicrobial Activity Other Biological Activities

Click to download full resolution via product page

Caption: Biological activities associated with the indole scaffold.

Experimental Protocols
Detailed experimental protocols for the synthesis, analysis, or biological evaluation of 2-(1-
Cyanoethyl)indole are not extensively documented in publicly available literature.
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Researchers should refer to general methods for the synthesis and characterization of indole

derivatives and adapt them accordingly.

General Protocol for Characterization:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra should be

acquired to confirm the chemical structure.

Mass Spectrometry (MS): High-resolution mass spectrometry can be used to determine the

exact mass and confirm the molecular formula.

Infrared (IR) Spectroscopy: The presence of the nitrile group can be confirmed by a

characteristic absorption band in the IR spectrum.

Purity Analysis: High-performance liquid chromatography (HPLC) is a suitable method for

determining the purity of the compound.

Conclusion
2-(1-Cyanoethyl)indole is a chemical compound with potential for further investigation in

various scientific disciplines, particularly in medicinal chemistry. While specific data on its

properties and biological activity are currently limited, its structural features suggest it could be

a valuable building block for the synthesis of novel compounds with interesting

pharmacological profiles. Further research is warranted to fully elucidate its physicochemical

characteristics, develop efficient synthetic routes, and explore its biological potential.

Researchers are advised to exercise appropriate caution during handling, drawing guidance

from the safety information available for related indole compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b014032?utm_src=pdf-body
https://www.benchchem.com/product/b014032?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014032?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Chemistry of 3-cyanoacetyl indoles: synthesis, reactions and applications: a recent update
- PMC [pmc.ncbi.nlm.nih.gov]

2. mdpi.com [mdpi.com]

3. Indole：Chemical Properties and Production_Chemicalbook [chemicalbook.com]

4. Buy 3-Cyano-5-(2-aminoethyl)indole [smolecule.com]

5. researchgate.net [researchgate.net]

6. mdpi.com [mdpi.com]

7. Synthesis of New Highly Functionalized 1H-Indole-2-carbonitriles via Cross-Coupling
Reactions - PMC [pmc.ncbi.nlm.nih.gov]

8. Identification of indole scaffold-based dual inhibitors of NOD1 and NOD2 - PubMed
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Technical Guide: 2-(1-Cyanoethyl)indole (CAS 76017-
87-3)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b014032#cas-number-76017-87-3-properties-and-
safety]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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